3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O4/c1-20-15-8-6-14(7-9-15)16(19)10-4-13-5-11-17(21-2)18(12-13)22-3/h4-12H,1-3H3/b10-4+
• InChI Key: OOINNLCMWQHXGE-ONNFQVAWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H18O4
• Molecular Weight: 298.3 g/mol
• CAS RN: 36685-66-2

Description

3-(3,4-Dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, also known as DMMP, is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid with a molecular formula of C14H16O3. DMMP is used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and other organic molecules. It has been used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and other organic molecules. It has also been used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and other organic molecules.

Scientific Research Applications

Antioxidant Activity

• A study by Sulpizio et al. (2016) synthesized derivatives of 2'-aminochalcone, including a compound similar to 3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, and evaluated their antioxidant activities. The compounds exhibited varying degrees of antioxidant activity, with those carrying hydroxyl functionalities showing stronger effects (Sulpizio et al., 2016).

Crystal Structure Analysis

• Gomes et al. (2020) conducted a detailed structural analysis of four chalcone derivatives with varying numbers of methoxy substituents, including a compound closely related to the target chemical. The study provided insights into the importance of π interactions in these compounds (Gomes et al., 2020).

Synthesis and Characterization

• Bhaskar et al. (2019) synthesized a compound structurally similar to the target chemical and elucidated its structure using various spectroscopic techniques. This research contributes to the understanding of synthesis and characterization methods for such compounds (Bhaskar et al., 2019).

Photophysical Investigation

• Asiri et al. (2017) synthesized and experimentally established the structure of a compound similar to this compound. They investigated its electronic absorption and emission spectra in different solvents, providing valuable data for understanding the photophysical properties of such compounds (Asiri et al., 2017).

Effects on Agrobacterium Virulence Genes

• Joubert et al. (2002) studied the effects of phenolic compounds, including derivatives similar to the target chemical, on Agrobacterium virulence gene induction and gene transfer. The study contributes to understanding how such compounds can influence genetic transformation processes (Joubert et al., 2002).

Pyrolytic Cleavage in Lignin Model Compounds

• Watanabe et al. (2009) investigated the pyrolytic cleavage of ether linkages in lignin model dimers and a trimer, including compounds structurally similar to the target chemical. This research is significant in understanding the thermal decomposition of lignin and related compounds (Watanabe et al., 2009).